1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)urea
CAS No.: 2034506-73-3
Cat. No.: VC4435555
Molecular Formula: C22H24N4O3
Molecular Weight: 392.459
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2034506-73-3 |
|---|---|
| Molecular Formula | C22H24N4O3 |
| Molecular Weight | 392.459 |
| IUPAC Name | 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]urea |
| Standard InChI | InChI=1S/C22H24N4O3/c1-15-21(18-6-4-3-5-7-18)16(2)26(25-15)11-10-23-22(27)24-13-17-8-9-19-20(12-17)29-14-28-19/h3-9,12H,10-11,13-14H2,1-2H3,(H2,23,24,27) |
| Standard InChI Key | VAXJXGCJBZOQBS-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=NN1CCNC(=O)NCC2=CC3=C(C=C2)OCO3)C)C4=CC=CC=C4 |
Introduction
The compound 1-(benzo[d] dioxol-5-ylmethyl)-3-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)urea is a complex organic molecule that incorporates several distinct structural elements, including a benzodioxole ring, a pyrazole ring, and a urea linkage. This compound is of interest due to its potential biological activities and synthetic challenges.
Synthesis
The synthesis of 1-(benzo[d] dioxol-5-ylmethyl)-3-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)urea would involve multiple steps, including the preparation of the benzodioxole and pyrazole components, followed by their coupling via a urea linkage. This process typically involves reactions such as nucleophilic substitutions and condensations.
Biological Activities
While specific biological activities of this compound are not detailed in the available literature, compounds with similar structures often exhibit a range of activities, including antimicrobial, antiviral, or anticancer effects. The benzodioxole and pyrazole rings are known for their presence in biologically active molecules.
Data Tables
Given the lack of specific data on this compound, we can consider related compounds for comparison:
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume